Cas no 1797895-58-9 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide)

• Product Name: N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide
• CAS No: 1797895-58-9
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 5756433
• PubChem ID: 71810223
• Update Time: 2025-05-28

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1797895-58-9
• AKOS024567416
• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide
• N-[1-(OXAN-4-YL)PYRAZOL-4-YL]PYRAZINE-2-CARBOXAMIDE
• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]pyrazine-2-carboxamide
• F6448-1771
• 2-Pyrazinecarboxamide, N-[1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C13H15N5O2/c19-13(12-8-14-3-4-15-12)17-10-7-16-18(9-10)11-1-5-20-6-2-11/h3-4,7-9,11H,1-2,5-6H2,(H,17,19)
• InChI Key： NPZDAWAQQHFETL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 273.12257474g/mol
• Monoisotopic Mass: 273.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide

Comprehensive Overview of N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide (CAS No. 1797895-58-9)

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide, with the CAS number 1797895-58-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazine and pyrazole moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a tetrahydro-2H-pyran ring with a pyrazine-2-carboxamide group, offering a versatile scaffold for designing novel therapeutic agents.

The compound's chemical name and CAS number are frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary research. Its structural features make it a candidate for targeting various biological pathways, including those involved in inflammation, oncology, and metabolic disorders. The pyrazine core, in particular, is known for its role in enhancing binding affinity and pharmacokinetic properties, making it a valuable component in drug design.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide aligns with this trend, as its structure suggests potential interactions with key enzymatic targets. Researchers are also investigating its synthetic accessibility and derivatization potential, which are critical for optimizing lead compounds in drug discovery pipelines.

Another area of interest is the compound's solubility and stability under physiological conditions. These properties are essential for determining its suitability as a drug candidate. Preliminary studies indicate that the tetrahydro-2H-pyran ring may contribute to improved metabolic stability, while the pyrazine-2-carboxamide group could enhance water solubility. Such characteristics are highly sought after in the development of orally bioavailable therapeutics.

The compound's synthetic route and scalability are also topics of discussion among chemists. Efficient synthesis methods are crucial for producing high-quality material for biological testing. Recent publications have highlighted innovative approaches to constructing the pyrazole and pyrazine fragments, which could streamline the production of analogs for structure-activity relationship (SAR) studies.

Beyond its potential therapeutic applications, N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide is also a subject of interest in computational chemistry and molecular modeling. Researchers employ docking simulations and quantitative structure-activity relationship (QSAR) analyses to predict its interactions with biological targets. These in silico studies provide valuable insights before embarking on costly and time-consuming experimental work.

In summary, N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrazine-2-carboxamide (CAS No. 1797895-58-9) represents a promising compound in modern drug discovery. Its unique structural features, combined with its potential biological activities, make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapies addressing unmet medical needs.